Cas no 55023-32-0 (Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl-)

• Product Name: Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl-
• CAS No: 55023-32-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD00854260
• CID: 353033
• PubChem ID: 719883
• Update Time: 2025-09-28

Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl-
• 4,6-dimethylthieno[2,3-b]pyridin-3-one
• AH-357/03329033
• AKOS003680181
• 4,6-Dimethylthieno[2
• CS-0331798
• 55023-32-0
• VS-08188
• 4,6-dimethylthieno[2,3-b]pyridin-3(2H)-one
• DTXSID40352136
• 4,6-dimethyl-2H-thieno[2,3-b]pyridin-3-one
• 4,6-dimethyl-2H,3H-thieno[2,3-b]pyridin-3-one
• SCHEMBL17561675
• BBL026033
• STL377786

• MDL： MFCD00854260
• Inchi： 1S/C9H9NOS/c1-5-3-6(2)10-9-8(5)7(11)4-12-9/h3H,4H2,1-2H3
• InChI Key： UNQPXCPQBYBKCL-UHFFFAOYSA-N
• SMILES： S1CC(C2C1=NC(C)=CC=2C)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl-

Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- (CAS No. 55023-32-0): A Comprehensive Overview

Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl-, identified by its CAS number CAS No. 55023-32-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, which is characterized by a fused thiophene and pyridine ring system. The presence of methyl groups at the 4 and 6 positions enhances its structural complexity and potential biological activity, making it a subject of extensive study for its pharmacological properties.

The structural framework of Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- consists of a thiophene ring linked to a pyridine ring at the 2 and 3 positions, with a carbonyl group at the 3 position (2H-one) and methyl substituents at the 4 and 6 positions. This unique arrangement contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The compound's molecular formula is C₉H₈N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms.

In recent years, there has been growing interest in thienopyridine derivatives due to their potential applications in drug development. The scaffold of Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- has been explored for its ability to modulate various biological pathways. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have indicated that this compound can interact with inflammatory cytokines and enzymes, thereby reducing inflammation in affected tissues.

Additionally, Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- has shown promise in the development of anticancer therapies. Research has demonstrated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The methyl groups at the 4 and 6 positions are particularly important in these interactions, as they influence the compound's binding affinity to target proteins.

The synthesis of Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the necessary substituents. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability, facilitating further exploration of its biological activities.

The pharmacokinetic properties of Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- are also subjects of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies have provided valuable insights into optimizing dosages and delivery methods for therapeutic applications. For instance, modifications to the molecular structure can enhance bioavailability or prolong systemic exposure.

In conclusion, Thieno[2,3-b]pyridin-3(2H)-one, 4,6-dimethyl- (CAS No. 55023-32-0) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.